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Compound of Interest

Compound Name: N-Boc-L-phenylalaninal

Cat. No.: B556953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for N-Boc-L-
phenylalaninal, a key building block in peptide synthesis and medicinal chemistry. While a

specific Safety Data Sheet (SDS) from Sigma-Aldrich indicates that N-Boc-L-phenylalaninal is
not classified as a hazardous substance, it is crucial to recognize that its chemical, physical,

and toxicological properties have not been exhaustively investigated.[1] The presence of an

aldehyde functional group necessitates a cautious approach, as aldehydes as a class of

compounds are known to be reactive and can present various health hazards.[2] This guide

synthesizes available data for N-Boc-L-phenylalaninal with general safety protocols for

handling reactive aldehydes to ensure the well-being of laboratory personnel.

Physicochemical and Toxicological Data
Quantitative data for N-Boc-L-phenylalaninal is limited. The following tables summarize the

available information.

Table 1: Physical and Chemical Properties of N-Boc-L-phenylalaninal
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Property Value Source

CAS Number 72155-45-4 [1][3][4]

Molecular Formula C₁₄H₁₉NO₃ [4][5]

Molecular Weight 249.31 g/mol [4]

Appearance White Powder [6]

Melting Point 86 - 88 °C [1][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Insoluble in water.

[7]

Storage Temperature -20°C [4]

Table 2: Toxicological Information for N-Boc-L-phenylalaninal

Endpoint Result Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a carcinogen by IARC,

ACGIH, NTP, or OSHA.

[1]

Acute Toxicity

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated.

[1]
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Hazard Identification and General Precautions for
Aldehydes
Despite the non-hazardous classification of N-Boc-L-phenylalaninal, the aldehyde functional

group warrants specific safety considerations. Aldehydes are generally reactive electrophiles

that can be toxic.[2] Inhalation of aldehyde vapors can lead to respiratory irritation, and skin

contact may cause dermatitis or allergic reactions.[2]

Key potential hazards associated with aldehydes include:

Reactivity: Aldehydes can be incompatible with strong oxidizing agents and strong acids.[8]

Toxicity: Some aldehydes are cytotoxic and carcinogenic due to their ability to form adducts

with cellular proteins and DNA.[2]

Irritation: Aldehydes can cause irritation to the eyes, skin, and respiratory tract.[2][9]

Experimental Protocols for Safe Handling
The following protocols are based on general best practices for handling chemicals in a

laboratory setting and specific precautions for reactive aldehydes.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.

Eye and Face Protection: Always wear splash-proof safety goggles or safety glasses with

side shields. A full-face shield should be worn when handling larger quantities or when there

is a significant risk of splashing.[2]

Hand Protection: Use aldehyde-impermeable gloves, such as butyl rubber or nitrile gloves.[2]

Latex or polyvinyl chloride gloves are not recommended as they may not provide adequate

protection.[2] Always inspect gloves for any signs of degradation or perforation before use.

Body Protection: A lab coat or gown should be worn at all times. For procedures with a

higher risk of splashes, consider elbow-length gloves or protective sleeves made of an

aldehyde-impermeable material.[2]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize inhalation of any potential vapors or dust.[10] If a

fume hood is not available and there is a risk of exceeding exposure limits, a NIOSH-certified

respirator appropriate for organic vapors should be used.[2]

Engineering Controls
Ventilation: All handling of N-Boc-L-phenylalaninal should be performed in a properly

functioning chemical fume hood to control potential exposure to dust or vapors.[10]

Storage: Store N-Boc-L-phenylalaninal in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents. The recommended storage

temperature is -20°C.[4] Keep the container tightly closed when not in use.

Spill and Emergency Procedures
Minor Spills: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite). Place the absorbed material into a sealed, labeled

container for proper disposal.

Major Spills: In the event of a large spill, evacuate the area immediately. If safe to do so,

ventilate the area and prevent the spill from entering drains. Contact your institution's

environmental health and safety department for assistance with cleanup.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.[2] If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.
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Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of N-Boc-L-
phenylalaninal, from receipt of the chemical to its final disposal.
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(Review SDS, Identify Hazards)

Select Appropriate PPE
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Perform Experiment
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Decontaminate Glassware
& Work Surfaces
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(Labeled, Sealed Container)

Dispose of Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Safe handling workflow for N-Boc-L-phenylalaninal.

This comprehensive guide provides a framework for the safe handling of N-Boc-L-
phenylalaninal. Researchers, scientists, and drug development professionals are encouraged

to use this information in conjunction with their institution's specific safety protocols and to
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always exercise caution when working with any chemical, particularly those with limited

toxicological data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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